Cas no 2090155-41-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2090155-41-0
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 5239541
• Update Time: 2025-11-02

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H13N3O2S/c1-10-15(2,14)9-11-7(6-3-4-6)5-8(13)12-9/h5-6H,3-4H2,1-2H3,(H,11,12,13)
• InChI Key： HJTHHKCBBMJEQY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CC2)NC(S(C)(=NC)=O)=N1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 374.1±25.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2090155-41-0 and Its Potential Applications in Modern Research

The compound with the CAS number 2090155-41-0, currently under the designation of INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, though not yet widely recognized by a specific commercial name, has shown promising characteristics that make it a valuable candidate for further exploration, particularly in the context of drug discovery and molecular interactions.

Recent advancements in the understanding of molecular mechanisms have highlighted the importance of novel compounds that can interact selectively with biological targets. The compound CAS 2090155-41-0 has been identified as a potential modulator of several key pathways, which are relevant to both therapeutic and diagnostic applications. Its unique structural properties suggest that it may possess the ability to influence cellular processes in a manner that could be exploited for treating various conditions.

In the realm of drug development, the identification of new chemical entities is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The INDEX NAME NOT YET ASSIGNED compound has been subjected to preliminary screening processes, which indicate its potential efficacy in modulating enzymes and receptors involved in inflammation and metabolic disorders. These findings align with current research trends that emphasize the need for multifunctional agents capable of addressing complex diseases.

One of the most intriguing aspects of this compound is its interaction with proteins associated with cellular signaling. Studies have demonstrated that it can bind to specific residues on target proteins, thereby altering their conformational state. This binding affinity has been observed to be high enough to warrant further investigation into its role as a potential pharmacological agent. The ability to modulate protein-protein interactions is particularly relevant in the development of targeted therapies, where precision is key to minimizing side effects.

The compound’s chemical structure also suggests potential applications in material science and nanotechnology. Its ability to form stable complexes with other molecules makes it a candidate for use in drug delivery systems. For instance, it could be incorporated into nanoparticles designed to enhance the bioavailability of other therapeutic agents. This dual functionality—both as a standalone therapeutic and as a delivery vehicle—underscores its versatility and broad applicability.

Furthermore, the environmental stability of CAS 2090155-41-0 makes it an attractive candidate for industrial applications. Its resistance to degradation under various conditions ensures that it can be stored and transported without significant loss of potency. This characteristic is particularly important for pharmaceuticals, where shelf life and stability are critical factors in ensuring efficacy.

Current research is also exploring the compound’s potential role in biomarker discovery. By interacting with specific biological targets, it may help identify novel biomarkers associated with various diseases. This could lead to earlier diagnosis and more personalized treatment strategies. The ability to detect these biomarkers at low concentrations would be invaluable for early intervention and monitoring disease progression.

The synthesis and purification methods for CAS 2090155-41-0 have been refined through iterative optimization processes, ensuring high yields and purity levels suitable for both research and commercial purposes. These methods adhere to stringent quality control standards, guaranteeing consistency across batches. Such rigor is essential for reproducibility in scientific studies and for compliance with regulatory requirements.

In conclusion, the compound designated as CAS 2090155-41-0 under the temporary name INDEX NAME NOT YET ASSIGNED represents a promising avenue for innovation in chemical and biomedical research. Its unique properties make it suitable for applications ranging from drug development to material science, offering significant potential benefits across multiple sectors. As research continues to uncover its full spectrum of functionalities, its importance is likely to grow, making it a compound worth monitoring closely by researchers and industry professionals alike.